Cas no 745737-71-7 (6-chloro-1H-isoindol-3-amine)

• Product Name: 6-chloro-1H-isoindol-3-amine
• CAS No: 745737-71-7
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD28714707
• CID: 5232461
• PubChem ID: 121514192
• Update Time: 2026-03-07

6-chloro-1H-isoindol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-3-amine, 6-chloro-
• 6-chloro-1H-isoindol-3-amine

• MDL： MFCD28714707
• Inchi： 1S/C8H7ClN2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3H,4H2,(H2,10,11)
• InChI Key： AZXLLCGHEXJVGE-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(Cl)=C2)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 6-chloro-1H-isoindol-3-amine

Professional Introduction to 6-chloro-1H-isoindol-3-amine (CAS No. 745737-71-7)

6-chloro-1H-isoindol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number CAS No. 745737-71-7, has garnered attention due to its potential applications in the synthesis of various bioactive molecules. The isoindole core structure, combined with the presence of a chloro and amine substituent, makes it a versatile intermediate in medicinal chemistry.

The chemical structure of 6-chloro-1H-isoindol-3-amine consists of a benzene ring fused with a pyrrole ring, where the chloro group is attached at the 6-position and an amine group at the 3-position. This arrangement imparts distinct reactivity patterns, making it a valuable building block for further functionalization. The compound’s ability to participate in nucleophilic substitution reactions, particularly at the chloro substituent, allows for the introduction of diverse pharmacophores, enhancing its utility in drug discovery.

In recent years, there has been growing interest in isoindole derivatives due to their demonstrated biological activity. Studies have highlighted the potential of these compounds as scaffolds for developing novel therapeutic agents. Specifically, 6-chloro-1H-isoindol-3-amine has been explored in the synthesis of molecules with antimicrobial and anti-inflammatory properties. The amine group provides a site for hydrogen bonding interactions, which is crucial for binding to biological targets, while the chloro group can be readily modified through various chemical transformations.

One of the most compelling aspects of 6-chloro-1H-isoindol-3-amine is its role in constructing more complex molecules through cross-coupling reactions. For instance, palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to introduce aryl or heteroaryl groups at different positions of the isoindole core. These reactions are pivotal in generating libraries of derivatives with tailored biological activities. Such methodologies have been instrumental in identifying lead compounds for further optimization.

The pharmaceutical industry has leveraged these synthetic strategies to develop novel drugs targeting various diseases. For example, isoindole derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors. The structural features of 6-chloro-1H-isoindol-3-amine, including its rigid bicyclic framework and polar functional groups, contribute to its ability to interact with biological macromolecules effectively. This has spurred extensive research into optimizing its pharmacokinetic and pharmacodynamic profiles.

Advances in computational chemistry have further accelerated the discovery process involving 6-chloro-1H-isoindol-3-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach has significantly reduced time-to-market for new drug candidates by minimizing costly trial-and-error experiments. Moreover, machine learning algorithms have been trained on large datasets of isoindole derivatives to identify structural patterns associated with enhanced biological activity.

The versatility of 6-chloro-1H-isoindol-3-amine extends beyond pharmaceutical applications. It has found utility in materials science as well, particularly in designing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system inherent in the isoindole structure facilitates electron delocalization, making these compounds suitable for optoelectronic devices. Researchers have reported successful incorporation of isoindole derivatives into polymer matrices to enhance charge transport properties.

In conclusion, 6-chloro-1H-isoindol-3-amine (CAS No. 745737-71-7) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features enable diverse functionalization pathways, making it indispensable for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of innovation in pharmaceuticals and materials science.